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Introduction

AL002 is a humanized monoclonal antibody designed to activate the Triggering Receptor
Expressed on Myeloid Cells 2 (TREM2), a critical receptor on microglia, the resident immune
cells of the central nervous system.[1][2] Activation of TREMZ2 signaling is a promising
therapeutic strategy for neurodegenerative diseases like Alzheimer's disease, as it is thought to
enhance microglial function, including phagocytosis of cellular debris and amyloid-beta (AR)
plagues, and promote microglial proliferation and survival.[2][3] This document provides
detailed application notes and protocols for measuring the activation of TREM2 in response to
AL002 treatment, encompassing both in vitro and in vivo methodologies.

AL002 Mechanism of Action and TREM2 Signaling
Pathway

AL002 binds to the extracellular domain of TREM2, promoting its association with the
transmembrane adaptor protein DAP12.[1] This clustering initiates a downstream signaling
cascade, beginning with the phosphorylation of tyrosine residues within the Immunoreceptor
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Tyrosine-based Activation Motif (ITAM) of DAP12. This phosphorylation event serves as a
docking site for the Spleen Tyrosine Kinase (Syk), which, upon recruitment, becomes activated
through phosphorylation.[2][4] Activated Syk then propagates the signal through various
downstream effectors, including PI3K, leading to enhanced cell survival, proliferation, and
phagocytic activity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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